Ethyl 2-bromo-5-chlorooxazole-4-carboxylate
Overview
Description
Ethyl 2-bromo-5-chlorooxazole-4-carboxylate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of oxazole, which is a heterocyclic organic compound containing an oxygen and nitrogen atom in a five-membered ring. Ethyl 2-bromo-5-chlorooxazole-4-carboxylate has been synthesized using various methods and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of ethyl 2-bromo-5-chlorooxazole-4-carboxylate is not fully understood. However, studies have suggested that the compound acts by inhibiting the activity of certain enzymes involved in cancer cell proliferation. The compound has been shown to inhibit the activity of DNA topoisomerase II, which is an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
Ethyl 2-bromo-5-chlorooxazole-4-carboxylate has been found to have various biochemical and physiological effects. Studies have shown that the compound has anti-inflammatory and analgesic properties. The compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models.
Advantages and Limitations for Lab Experiments
Ethyl 2-bromo-5-chlorooxazole-4-carboxylate has several advantages for lab experiments. The compound is easy to synthesize and has a relatively high yield. The compound is also stable and can be stored for long periods without degradation. However, the compound has some limitations. The compound is highly reactive and can react with other compounds in the lab. The compound is also toxic and should be handled with care.
Future Directions
There are several future directions for research on ethyl 2-bromo-5-chlorooxazole-4-carboxylate. One direction is to evaluate the potential of the compound as an anticancer agent in animal models. Another direction is to synthesize and evaluate derivatives of the compound with improved cytotoxic activity. Additionally, future research could focus on the mechanism of action of the compound and its potential as an anti-inflammatory and analgesic agent.
Conclusion:
Ethyl 2-bromo-5-chlorooxazole-4-carboxylate is a chemical compound with significant potential for scientific research. The compound has been synthesized using various methods and has been found to have a wide range of biochemical and physiological effects. The compound has potential applications in the field of medicinal chemistry and could be used as an anticancer agent or anti-inflammatory and analgesic agent. Further research is needed to fully understand the mechanism of action of the compound and its potential in various applications.
Scientific Research Applications
Ethyl 2-bromo-5-chlorooxazole-4-carboxylate has been used in various scientific research applications. One of the most significant applications is in the field of medicinal chemistry. Researchers have synthesized various derivatives of ethyl 2-bromo-5-chlorooxazole-4-carboxylate and evaluated their potential as anticancer agents. Studies have shown that these derivatives have potent cytotoxic activity against various cancer cell lines.
properties
IUPAC Name |
ethyl 2-bromo-5-chloro-1,3-oxazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrClNO3/c1-2-11-5(10)3-4(8)12-6(7)9-3/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKQYNYKEEBHRCZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC(=N1)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30693484 |
Source
|
| Record name | Ethyl 2-bromo-5-chloro-1,3-oxazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30693484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-bromo-5-chlorooxazole-4-carboxylate | |
CAS RN |
4600081-18-9 |
Source
|
| Record name | Ethyl 2-bromo-5-chloro-1,3-oxazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30693484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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